![molecular formula C8H7I2NO B594979 6,8-Diiodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine CAS No. 1222533-94-9](/img/structure/B594979.png)
6,8-Diiodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine
Description
6,8-Diiodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine, also known as 6,8-diiodopyranopyridine, is a heterocyclic organic compound with a unique structure that has been studied extensively in the scientific community. It is a derivative of pyranopyridine, a six-membered ring system with two nitrogen atoms and a double bond between them. The addition of two iodine atoms to the ring system gives it unique properties that have been explored in a variety of scientific applications.
Scientific Research Applications
Synthetic Chemistry
- Summary of Application : This compound is often used as a building block in the synthesis of more complex molecules . It’s particularly relevant due to its biological activity against a broad range of targets .
- Methods of Application : The compound is used in multicomponent reactions (MCRs), a type of chemical reaction in which three or more reactants combine to form a product . Nonconventional procedures are also used, demonstrating increasing efficiency and allowing reactions to be carried out in the absence of the solvent .
- Results or Outcomes : The use of this compound in MCRs has led to the synthesis of a variety of compounds with marked biological activity . Its derivatives are privileged structures, which has increased their relevance .
properties
IUPAC Name |
6,8-diiodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7I2NO/c9-5-4-7(10)11-6-2-1-3-12-8(5)6/h4H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXCMSZYABRJNDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=CC(=N2)I)I)OC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7I2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50678379 |
Source
|
| Record name | 6,8-Diiodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50678379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
386.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,8-Diiodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine | |
CAS RN |
1222533-94-9 |
Source
|
| Record name | 6,8-Diiodo-3,4-dihydro-2H-pyrano[3,2-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50678379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 1H-pyrrolo[3,2-b]pyridine-5-carboxylate](/img/structure/B594912.png)
![2-Fluoro-4'-hydroxy-[1,1'-biphenyl]-3-carbonitrile](/img/structure/B594915.png)
